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Compound of Interest

4-Oxo-1-(p-
Compound Name:

tolyl)cyclohexanecarbonitrile
CAS No.: 65619-01-4

Cat. No.: B1601476

Get Quote

Executive Summary

4-Oxo0-1-(p-tolyl)cyclohexanecarbonitrile represents a "privileged scaffold" in medicinal
chemistry, specifically within the class of gem-disubstituted cyclohexanes.[1] Its structural
uniqueness lies in the quaternary carbon at position 1, which anchors both a lipophilic

-tolyl group and a reactive nitrile moiety, while the distal ketone at position 4 offers a versatile
handle for derivatization.

This guide details the synthesis, reactivity, and application of this intermediate. It is primarily
utilized in the development of Neurokinin-1 (NK1) receptor antagonists, Serotonin-
Norepinephrine Reuptake Inhibitors (SNRIs), and Opioid analgesics, where the rigid
cyclohexane spacer dictates the pharmacophore's spatial orientation.
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Chemical Identity & Structural Properties[1][2][3][4]
[5][6]

Property Detail

4-Oxo-1-(4-

Systematic Name o
methylphenyl)cyclohexanecarbonitrile

Molecular Formula

Molecular Weight 213.28 g/mol

1,1-Disubstituted Cyclohexane /
Structural Class
-Ketonitrile

Nitrile (C1), Ketone (C4),
Key Functional Groups

-Tolyl (C1)
Physical State Off-white to pale yellow solid
Solubility Soluble in DCM, EtOAc, THF; Insoluble in Water

Structural Significance

The molecule features a quaternary center at C1. This is chemically significant because:
» Metabolic Stability: The quaternary carbon blocks metabolic oxidation at this position.[1]
e Conformational Locking: The bulky

-tolyl and nitrile groups force the cyclohexane ring into a specific chair conformation, often
placing the

-tolyl group in an equatorial position to minimize 1,3-diaxial interactions, though the nitrile's
small A-value allows for some conformational mobility depending on C4 substitution.

Synthesis Protocol: The "Double Michael-
Dieckmann" Route
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The most robust industrial route to this scaffold is the Robinson Annulation-type sequence,

specifically involving a double Michael addition followed by a Dieckmann condensation.

Reaction Scheme

Precursor: 4-Methylphenylacetonitrile (

-Tolylacetonitrile).[1]

Reagent: Methyl Acrylate (2 equivalents).

Cyclization: Sodium Hydride (NaH) or Sodium Methoxide (NaOMe).[1]
Decarboxylation: Aqueous Acid (

or

)[1]

Detailed Experimental Protocol
Step 1: Double Michael Addition

Objective: Synthesis of Dimethyl 4-cyano-4-(p-tolyl)pimelate.

Setup: Flame-dry a 1L three-neck flask equipped with a reflux condenser, nitrogen inlet, and
dropping funnel.

Reagents: Charge

-tolylacetonitrile (13.1 g, 100 mmol) and Triton B (40% in methanol, 2 mL) into dioxane (50
mL).

Addition: Heat to 50°C. Add Methyl Acrylate (18.9 g, 220 mmol) dropwise over 1 hour. The
reaction is exothermic; control temp <60°C.[2][3]

Completion: Stir at 60°C for 4 hours. Monitor by TLC (Hexane:EtOAc 3:1).[1]

Workup: Evaporate solvent. Dissolve residue in EtOAc, wash with 1N HCI and Brine. Dry
over

© 2026 BenchChem. All rights reserved. 3/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/91805
https://pubchem.ncbi.nlm.nih.gov/compound/91805
https://pubchem.ncbi.nlm.nih.gov/compound/91805
https://patents.google.com/patent/US6392080B1/en
https://patents.justia.com/patent/6392080
https://pubchem.ncbi.nlm.nih.gov/compound/91805
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601476?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

and concentrate.

o Yield: ~90-95% (Viscous oil).[1]

Step 2: Dieckmann Cyclization & Decarboxylation

Objective: Ring closure to the 4-oxo-cyclohexane core.[1]

e Cyclization:

o

Suspend NaH (60% dispersion, 4.4 g, 110 mmol) in dry Toluene (200 mL) under

o

Add the crude pimelate diester (from Step 1) in Toluene (50 mL) dropwise at reflux.

Caution: Massive

[¢]

evolution.[1]

Reflux for 3 hours until a solid "cake" of the enolate forms.

[¢]

o Hydrolysis/Decarboxylation:

o Cool to room temperature.[1][4][5] Carefully quench with Acetic Acid (10 mL) followed by
water.

o Add 20%

(100 mL) and reflux vigorously for 6 hours. This hydrolyzes the ester group (formed during
Dieckmann) and decarboxylates the

-keto acid.[1]
* Isolation:
o Cool and extract with Toluene or DCM.[1]
o Wash organic layer with Sat.[1]

(to remove unreacted acid) and Brine.
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o Purification: Recrystallize from Isopropyl Alcohol (IPA) or Cyclohexane.[1]

o Final Yield: ~65-75% (White crystalline solid).[1]

Divergent Synthetic Utility (The "Hub")[1]

Once synthesized, the 4-oxo-1-(p-tolyl)cyclohexanecarbonitrile scaffold acts as a divergent
hub.[1] The C4-Ketone and C1-Nitrile can be orthogonally manipulated.[1]

Pathway A: C4-Ketone Functionalization (CNS Active
Agents)

Targeting the ketone allows for the introduction of amines or polar groups, common in
analgesic and antidepressant synthesis.

e Reductive Amination: Reaction with dimethylamine and

yields 1-cyano-1-(p-tolyl)-4-(dimethylamino)cyclohexane.[1] This is a structural analog of
Venlafaxine precursors.

o Grignard Addition: Addition of phenylmagnesium bromide to the C4 ketone creates a tertiary
alcohol, mimicking the Tramadol core structure but with a rigid cyclohexane spacer.

Pathway B: C1-Nitrile Transformation (Metabolic
Modulators)

The nitrile is often a "masked" acid or amine.[1]
» Hydrolysis: Conversion to the carboxylic acid (

) yields 4-oxo0-1-(p-tolyl)cyclohexanecarboxylic acid, a scaffold for PDE4 inhibitors (e.g.,
Cilomilast analogs).[1]

¢ Reduction: Hydrogenation (

) yields the primary amine, used in constructing spiro-piperidines (NK1 antagonists).

Visualization of Synthetic Pathways
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Caption: Synthesis and divergent application of the 4-Oxo-1-(p-tolyl)cyclohexanecarbonitrile
scaffold.

Critical Safety & Handling
Nitrile Hazards

While the final cyclohexane product is relatively stable, the synthesis involves p-
Tolylacetonitrile.

» Risk: Metabolizes to release cyanide in vivo.[1]

e Control: Handle all nitrile precursors in a well-ventilated fume hood.[1] Keep a cyanide
antidote kit (Hydroxocobalamin) accessible during the synthesis of the precursor.

Thermal Runaway

The Dieckmann Cyclization (Step 2) releases massive amounts of hydrogen gas (

)-[1]

e Protocol: Add the diester solution slowly to the NaH suspension. Do not add NaH to the
solution. Ensure the condenser is efficient to prevent solvent loss during the exothermic
reaction.
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¢ PubChem Compound Summary. "1-(4-Fluorophenyl)-4-oxocyclohexanecarbonitrile."
(Structural analog reference). Link[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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